Cas no 2228425-04-3 (2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetic acid)
2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetic acid
- 2-[1-(6-chloropyridin-2-yl)cyclopropyl]-2-hydroxyacetic acid
- 2228425-04-3
- EN300-1997338
-
- Inchi: 1S/C10H10ClNO3/c11-7-3-1-2-6(12-7)10(4-5-10)8(13)9(14)15/h1-3,8,13H,4-5H2,(H,14,15)
- InChI Key: FUIKQVHMZITYQM-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C2(C(C(=O)O)O)CC2)=N1
Computed Properties
- Exact Mass: 227.0349209g/mol
- Monoisotopic Mass: 227.0349209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 70.4Ų
2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1997338-1g |
2-[1-(6-chloropyridin-2-yl)cyclopropyl]-2-hydroxyacetic acid |
2228425-04-3 | 1g |
$1701.0 | 2023-09-16 | ||
| Enamine | EN300-1997338-5g |
2-[1-(6-chloropyridin-2-yl)cyclopropyl]-2-hydroxyacetic acid |
2228425-04-3 | 5g |
$4930.0 | 2023-09-16 | ||
| Enamine | EN300-1997338-10g |
2-[1-(6-chloropyridin-2-yl)cyclopropyl]-2-hydroxyacetic acid |
2228425-04-3 | 10g |
$7312.0 | 2023-09-16 | ||
| Enamine | EN300-1997338-0.05g |
2-[1-(6-chloropyridin-2-yl)cyclopropyl]-2-hydroxyacetic acid |
2228425-04-3 | 0.05g |
$1428.0 | 2023-09-16 | ||
| Enamine | EN300-1997338-0.1g |
2-[1-(6-chloropyridin-2-yl)cyclopropyl]-2-hydroxyacetic acid |
2228425-04-3 | 0.1g |
$1496.0 | 2023-09-16 | ||
| Enamine | EN300-1997338-0.25g |
2-[1-(6-chloropyridin-2-yl)cyclopropyl]-2-hydroxyacetic acid |
2228425-04-3 | 0.25g |
$1564.0 | 2023-09-16 | ||
| Enamine | EN300-1997338-0.5g |
2-[1-(6-chloropyridin-2-yl)cyclopropyl]-2-hydroxyacetic acid |
2228425-04-3 | 0.5g |
$1632.0 | 2023-09-16 | ||
| Enamine | EN300-1997338-1.0g |
2-[1-(6-chloropyridin-2-yl)cyclopropyl]-2-hydroxyacetic acid |
2228425-04-3 | 1g |
$1701.0 | 2023-05-31 | ||
| Enamine | EN300-1997338-2.5g |
2-[1-(6-chloropyridin-2-yl)cyclopropyl]-2-hydroxyacetic acid |
2228425-04-3 | 2.5g |
$3332.0 | 2023-09-16 | ||
| Enamine | EN300-1997338-5.0g |
2-[1-(6-chloropyridin-2-yl)cyclopropyl]-2-hydroxyacetic acid |
2228425-04-3 | 5g |
$4930.0 | 2023-05-31 |
2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetic acid Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetic acid
Introduction to 2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2228425-04-3)
2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetic acid, identified by the chemical identifier CAS No. 2228425-04-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclopropyl group linked to a pyridine ring substituted with a chlorine atom, and terminated with a hydroxyacetic acid moiety, exhibits a unique structural framework that has garnered attention for its potential biological activities.
The structural composition of 2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetic acid suggests a high degree of molecular complexity, which may contribute to its interaction with biological targets in novel ways. The presence of both aromatic and aliphatic components in its structure allows for diverse pharmacophoric interactions, making it a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The 6-chloropyridin-2-yl substituent in this compound is particularly noteworthy, as pyridine derivatives have been extensively studied for their role in modulating enzyme activity and receptor binding. The cyclopropyl group, a compact three-membered ring, introduces rigidity to the molecule, which can enhance binding affinity and selectivity. Additionally, the hydroxyacetic acid moiety provides a polar functional group that may facilitate interactions with hydrophilic biological targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that 2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetic acid may exhibit inhibitory activity against certain kinases and other enzymes implicated in inflammatory and oncological pathways. The chlorine atom at the 6-position of the pyridine ring is particularly important, as it can serve as a hydrogen bond acceptor, enhancing the compound's ability to interact with biological macromolecules.
The synthesis of 2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetic acid presents an intriguing challenge due to the complexity of its structure. Multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and functional group transformations are typically employed to construct this molecule efficiently. The optimization of these synthetic pathways is crucial for achieving high yields and purity, which are essential for subsequent biological evaluation.
Current research in the field of drug discovery increasingly emphasizes the importance of structure-based drug design. The three-dimensional structure of 2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetic acid, as determined through X-ray crystallography or NMR spectroscopy, provides valuable insights into its binding interactions. These structural data can be used to refine lead compounds and improve their pharmacological properties.
Moreover, the hydroxyacetic acid component of this compound suggests potential applications in therapeutic areas where modulating metabolic pathways is relevant. Hydroxyacetic acids are known to participate in various biochemical processes, and derivatives thereof have been explored as intermediates or active ingredients in drug formulations. The unique combination of structural elements in 2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetic acid may enable it to influence multiple targets simultaneously, offering a multitargeted approach to therapeutic intervention.
In conclusion, 2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2228425-04-3) represents a fascinating subject of study in pharmaceutical chemistry. Its intricate structure and promising pharmacological profile make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is likely to grow further.
2228425-04-3 (2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)